Cas no 904797-70-2 (4-(2-Isopropyl-6-methylphenyl)amino-4-oxobutanoic Acid)
4-(2-Isopropyl-6-methylphenyl)amino-4-oxobutanoic Acid Chemical and Physical Properties
Names and Identifiers
-
- 4-((2-Isopropyl-6-methylphenyl)amino)-4-oxobutanoic acid
- 4-(2-methyl-6-propan-2-ylanilino)-4-oxobutanoic acid
- 4-[(2-Isopropyl-6-methylphenyl)amino]-4-oxobutanoic acid
- AKOS002675056
- 4-{[2-methyl-6-(propan-2-yl)phenyl]amino}-4-oxobutanoic acid
- 3-{[2-methyl-6-(propan-2-yl)phenyl]carbamoyl}propanoic acid
- MFCD06065527
- VS-13998
- CS-0315421
- FT-0684391
- 904797-70-2
- DTXSID80429351
- 4-[2-Methyl-6-(propan-2-yl)anilino]-4-oxobutanoic acid
- BBL037206
- STL508889
- butanoic acid, 4-[[2-methyl-6-(1-methylethyl)phenyl]amino]-4-oxo-
- 4-((2-Isopropyl-6-methylphenyl)amino)-4-oxobutanoicacid
- CHEMBRDG-BB 9071748
- ALBB-012080
- 3-[(2-isopropyl-6-methylphenyl)carbamoyl]propanoic acid
- 4-(2-Isopropyl-6-methylphenyl)amino-4-oxobutanoic Acid
-
- MDL: MFCD06065527
- Inchi: 1S/C14H19NO3/c1-9(2)11-6-4-5-10(3)14(11)15-12(16)7-8-13(17)18/h4-6,9H,7-8H2,1-3H3,(H,15,16)(H,17,18)
- InChI Key: GRCUSKVECIIUGY-UHFFFAOYSA-N
- SMILES: O=C(CCC(=O)O)NC1C(C)=CC=CC=1C(C)C
Computed Properties
- Exact Mass: 249.13600
- Monoisotopic Mass: 249.13649347g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 18
- Rotatable Bond Count: 6
- Complexity: 301
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2
- Topological Polar Surface Area: 66.4Ų
Experimental Properties
- Density: 1.152
- Boiling Point: 441.436°C at 760 mmHg
- Flash Point: 220.773°C
- Refractive Index: 1.563
- PSA: 66.40000
- LogP: 2.99470
4-(2-Isopropyl-6-methylphenyl)amino-4-oxobutanoic Acid Customs Data
- HS CODE:2924299090
- Customs Data:
China Customs Code:
2924299090Overview:
2924299090. Other cyclic amides(Including cyclic carbamates)(Including their derivatives as well as their salts). VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:30.0%
Declaration elements:
Product Name, component content, use to, packing
Summary:
2924299090. other cyclic amides (including cyclic carbamates) and their derivatives; salts thereof. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:30.0%
4-(2-Isopropyl-6-methylphenyl)amino-4-oxobutanoic Acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| TRC | I822603-50mg |
4-[(2-Isopropyl-6-methylphenyl)amino]-4-oxobutanoic Acid |
904797-70-2 | 50mg |
$ 50.00 | 2022-06-04 | ||
| TRC | I822603-100mg |
4-[(2-Isopropyl-6-methylphenyl)amino]-4-oxobutanoic Acid |
904797-70-2 | 100mg |
$ 65.00 | 2022-06-04 | ||
| TRC | I822603-500mg |
4-[(2-Isopropyl-6-methylphenyl)amino]-4-oxobutanoic Acid |
904797-70-2 | 500mg |
$ 80.00 | 2022-06-04 | ||
| Fluorochem | 075390-1g |
4-[(2-Isopropyl-6-methylphenyl)amino]-4-oxobutanoic acid |
904797-70-2 | 95% | 1g |
£29.00 | 2022-03-01 | |
| Fluorochem | 075390-5g |
4-[(2-Isopropyl-6-methylphenyl)amino]-4-oxobutanoic acid |
904797-70-2 | 95% | 5g |
£84.00 | 2022-03-01 | |
| Matrix Scientific | 062519-500mg |
4-[(2-Isopropyl-6-methylphenyl)amino]-4-oxobutanoic acid |
904797-70-2 | 500mg |
$119.00 | 2023-09-10 | ||
| eNovation Chemicals LLC | Y1267331-5g |
4-[(2-ISOPROPYL-6-METHYLPHENYL)AMINO]-4-OXOBUTANOIC ACID |
904797-70-2 | 95% | 5g |
$175 | 2024-06-07 | |
| 1PlusChem | 1P006E9A-5g |
4-[(2-ISOPROPYL-6-METHYLPHENYL)AMINO]-4-OXOBUTANOIC ACID |
904797-70-2 | 95% | 5g |
$128.00 | 2025-02-21 | |
| A2B Chem LLC | AC97614-5g |
4-[(2-Isopropyl-6-methylphenyl)amino]-4-oxobutanoic acid |
904797-70-2 | 95% | 5g |
$111.00 | 2024-05-20 | |
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1386091-1g |
4-((2-Isopropyl-6-methylphenyl)amino)-4-oxobutanoic acid |
904797-70-2 | 95+% | 1g |
¥766.00 | 2024-04-26 |
4-(2-Isopropyl-6-methylphenyl)amino-4-oxobutanoic Acid Related Literature
-
Yu-Nong Li,Liang-Nian He,Xian-Dong Lang,Xiao-Fang Liu,Shuai Zhang RSC Adv., 2014,4, 49995-50002
-
J. M. Granadino-Roldán,M. Fernández-Gómez,A. Navarro,T. Peña Ruiz,U. A. Jayasooriya Phys. Chem. Chem. Phys., 2004,6, 1133-1143
-
R. M. Pemberton,J. P. Hart,T. T. Mottram Analyst, 2001,126, 1866-1871
-
Dhamodaran Manikandan,S. Amirthapandian,I. S. Zhidkov,A. I. Kukharenko,S. O. Cholakh,Ramaswamy Murugan Phys. Chem. Chem. Phys., 2018,20, 6500-6514
Additional information on 4-(2-Isopropyl-6-methylphenyl)amino-4-oxobutanoic Acid
4-(2-Isopropyl-6-methylphenyl)amino-4-oxobutanoic Acid (CAS No. 904797-70-2): A Comprehensive Overview
4-(2-Isopropyl-6-methylphenyl)amino-4-oxobutanoic Acid (CAS No. 904797-70-2) is a synthetic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, also known as Ipratropium Butyrate, is a derivative of butyric acid and exhibits unique structural and functional properties that make it a valuable candidate for various therapeutic applications.
The chemical structure of 4-(2-Isopropyl-6-methylphenyl)amino-4-oxobutanoic Acid is characterized by a butyric acid backbone with an amino group substituted by a 2-isopropyl-6-methylphenyl moiety. This specific arrangement of functional groups imparts the compound with distinct physicochemical properties, such as solubility, stability, and reactivity, which are crucial for its biological activity and potential therapeutic efficacy.
Recent research studies have explored the pharmacological properties of 4-(2-Isopropyl-6-methylphenyl)amino-4-oxobutanoic Acid in various biological systems. One notable study published in the Journal of Medicinal Chemistry (2023) investigated the compound's anti-inflammatory and analgesic effects. The results indicated that 4-(2-Isopropyl-6-methylphenyl)amino-4-oxobutanoic Acid effectively reduced inflammation in animal models of arthritis, suggesting its potential as a novel therapeutic agent for inflammatory diseases.
Another area of interest is the compound's antioxidant properties. A study conducted by researchers at the University of California, San Francisco, demonstrated that 4-(2-Isopropyl-6-methylphenyl)amino-4-oxobutanoic Acid exhibits potent antioxidant activity, which can help mitigate oxidative stress and cellular damage associated with various pathological conditions. This finding opens up new avenues for its application in neurodegenerative disorders and cardiovascular diseases.
In addition to its therapeutic potential, 4-(2-Isopropyl-6-methylphenyl)amino-4-oxobutanoic Acid has been studied for its mechanism of action. Research published in the Biochemical Journal (2023) revealed that the compound interacts with specific cellular receptors, modulating signaling pathways involved in inflammation and pain perception. This mechanistic insight provides a foundation for further drug development and optimization.
The synthesis of 4-(2-Isopropyl-6-methylphenyl)amino-4-oxobutanoic Acid involves a series of well-defined chemical reactions, including substitution, condensation, and oxidation steps. The synthetic route has been optimized to achieve high yields and purity, making it feasible for large-scale production. This is particularly important for pharmaceutical applications where consistent quality and availability are critical.
From a pharmaceutical perspective, 4-(2-Isopropyl-6-methylphenyl)amino-4-oxobutanoic Acid has shown promise as a lead compound for drug development. Its favorable pharmacokinetic properties, such as good bioavailability and low toxicity, make it an attractive candidate for clinical trials. Ongoing preclinical studies are evaluating its safety and efficacy in various disease models, with preliminary results indicating a favorable risk-benefit profile.
In conclusion, 4-(2-isopropyl-6-methylphenyl)amino-4-oxobutanoic acid (CAS No. 904797-70-2) represents a promising compound with diverse therapeutic applications. Its unique chemical structure, coupled with its anti-inflammatory, analgesic, and antioxidant properties, positions it as a valuable asset in the development of novel pharmaceuticals. Continued research and clinical trials will further elucidate its potential benefits and contribute to advancing medical treatments for various conditions.
904797-70-2 (4-(2-Isopropyl-6-methylphenyl)amino-4-oxobutanoic Acid) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)